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Compound of Interest

Compound Name: Xylitol-5-13C

Cat. No.: B12396110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Xylitol-5-¹³C, a stable isotope-labeled

sugar alcohol crucial for a variety of research applications. This document details its

commercial availability, purity standards, and practical applications, with a focus on its use in

metabolic research and as an internal standard in analytical methodologies.

Commercial Availability
Xylitol-5-¹³C is readily available from several reputable suppliers specializing in isotopically

labeled compounds for research purposes. These companies offer the compound in various

quantities to suit diverse experimental needs, from milligrams for initial studies to larger

quantities for extensive research projects. Key suppliers are located across North America,

Europe, and Asia, ensuring accessibility for researchers worldwide.

Table 1: Prominent Suppliers of Xylitol-5-¹³C
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Supplier
Geographic Regions
Served

Website

--INVALID-LINK-- Worldwide
https://www.alfa-

chemistry.com/

--INVALID-LINK-- Worldwide
https://www.medchemexpress.

com/

--INVALID-LINK-- Worldwide https://www.isotope.com/

--INVALID-LINK-- North America https://www.cenmed.com/

--INVALID-LINK-- Europe https://www.eurisotop.com/

--INVALID-LINK-- Worldwide https://www.trc-canada.com/

Purity and Specifications
The utility of Xylitol-5-¹³C in research is highly dependent on its chemical and isotopic purity.

Suppliers typically provide a Certificate of Analysis (CoA) with each batch, detailing these

critical parameters. Researchers should always consult the CoA for lot-specific information.

Table 2: Typical Purity Specifications for Commercial Xylitol-5-¹³C
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Parameter Typical Specification Notes

Chemical Purity ≥98%[1][2]

Determined by methods such

as Gas Chromatography (GC)

or High-Performance Liquid

Chromatography (HPLC).

Isotopic Purity (¹³C) ≥99 atom % ¹³C[1]

Indicates the percentage of

molecules where the carbon at

the 5th position is ¹³C.

Molecular Formula ¹³CC₄H₁₂O₅ -

Molecular Weight ~153.14 g/mol [1]
Varies slightly from unlabeled

xylitol (~152.15 g/mol ).

Appearance White crystalline powder -

Solubility Soluble in water -

Experimental Protocols and Research Applications
Xylitol-5-¹³C is a valuable tool in metabolic research and analytical chemistry, primarily utilized

as a tracer to elucidate metabolic pathways and as an internal standard for accurate

quantification of xylitol and related metabolites in complex biological matrices.

Application in Metabolic Flux Analysis
Stable isotope tracing with compounds like Xylitol-5-¹³C is a cornerstone of metabolic flux

analysis (MFA). By introducing the labeled xylitol to a biological system, researchers can track

the incorporation of the ¹³C atom into various downstream metabolites. This provides a

quantitative understanding of the activity of metabolic pathways under different conditions.

One of the key pathways where xylitol plays a role is the Pentose Phosphate Pathway (PPP).

Xylitol can be converted to xylulose, which is then phosphorylated to xylulose-5-phosphate, an

intermediate of the PPP. By tracing the ¹³C label from Xylitol-5-¹³C, researchers can investigate

the flux through this critical pathway, which is involved in nucleotide biosynthesis and

maintaining redox balance.
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Figure 1. Entry of Xylitol-5-¹³C into the Pentose Phosphate Pathway.

Use as an Internal Standard in Mass Spectrometry
The most common application of Xylitol-5-¹³C in drug development and clinical research is as

an internal standard for the quantification of unlabeled (endogenous) xylitol in biological

samples using mass spectrometry (MS) techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The

isotopically labeled standard is chemically identical to the analyte of interest but has a different

mass, allowing for precise correction of sample loss during preparation and variations in

instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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